Cas no 1057216-55-3 (2-Chloro-5-iodopyrazine)

• Product Name: 2-Chloro-5-iodopyrazine
• CAS No: 1057216-55-3
• MF: C₄H₂ClIN₂
• MW: 240.42955160141
• MDL: MFCD09909701
• CID: 1056033
• PubChem ID: 45789639
• Update Time: 2025-04-20

2-Chloro-5-iodopyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-iodopyrazine
• 2-Chloro-5-iodo-pyrazine
• QC-6834
• VGYRHYFUTYYEHQ-UHFFFAOYSA-N
• FCH1395549
• AB54777
• AX8158336
• AB0034595
• X8773
• ST24027923
• SY112583
• DS-10517
• CS-0018826
• AKOS015851256
• EN300-384514
• Z1269194601
• DTXSID00671916
• SCHEMBL2518781
• DB-059387
• 1057216-55-3
• MFCD09909701
• A895957
• AMY6374

• MDL： MFCD09909701
• Inchi： 1S/C4H2ClIN2/c5-3-1-8-4(6)2-7-3/h1-2H
• InChI Key： VGYRHYFUTYYEHQ-UHFFFAOYSA-N
• SMILES： IC1C=NC(=CN=1)Cl

Computed Properties

• Exact Mass: 239.89500
• Monoisotopic Mass: 239.89512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.8

Experimental Properties

• PSA: 25.78000
• LogP: 1.73460

2-Chloro-5-iodopyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C